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Compound of Interest

Compound Name: 1,13-Tetradecadiene

Cat. No.: B1583877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,13-tetradecadiene (CAS: 21964-

49-8), a long-chain, non-conjugated diene. It details the physicochemical properties,

spectroscopic data, and synthesis and purification methodologies. While direct biological

activity and involvement in specific signaling pathways for 1,13-tetradecadiene are not

extensively documented, this guide explores the known biological roles of structurally related

long-chain dienes to provide a context for its potential applications in chemical biology and as a

synthetic building block in drug discovery.

Chemical and Physical Properties
1,13-Tetradecadiene is a linear hydrocarbon featuring two terminal double bonds. Its structure

and lack of conjugation influence its physical and chemical behavior. A summary of its key

properties is presented in Table 1.
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Property Value Source

CAS Number 21964-49-8 [1][2][3]

Molecular Formula C₁₄H₂₆ [1][2][3]

Molecular Weight 194.36 g/mol [1][2][3]

Appearance
Colorless to light yellow clear

liquid
[4]

Boiling Point 131 °C at 17 mmHg [5]

Density 0.849 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.443 [5]

Flash Point 103 °C (closed cup) [5]

Solubility Insoluble in water [6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,13-
tetradecadiene.

Mass Spectrometry (MS): The mass spectrum of 1,13-tetradecadiene is available through

public databases such as the NIST WebBook.

Infrared (IR) Spectroscopy: The IR spectrum, also available on the NIST WebBook, will

exhibit characteristic peaks for C-H stretching and bending vibrations of alkanes and

alkenes, as well as C=C stretching of the terminal double bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR data are available on

PubChem, providing detailed information about the chemical environment of the hydrogen

and carbon atoms in the molecule.

Synthesis and Purification
The synthesis of 1,13-tetradecadiene can be achieved through several established organic

chemistry methodologies. Two common approaches are Grignard coupling reactions and olefin
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metathesis.

Synthesis via Grignard Coupling
A plausible and adaptable method for the synthesis of 1,13-tetradecadiene involves a

Grignard coupling reaction. This can be conceptualized as the reaction of two equivalents of an

allyl Grignard reagent with a long-chain dihalide, or the coupling of two omega-haloalkene

Grignard reagents. A more practical approach, adapted from the synthesis of similar long-chain

alkenols, would involve the coupling of a Grignard reagent derived from a long-chain α,ω-

dihaloalkane with an appropriate vinylating agent.

This protocol is an adaptation and requires optimization for the specific synthesis of 1,13-
tetradecadiene.

Materials:

1,10-Dibromodecane

Magnesium turnings

Vinyl bromide (or allyl bromide)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine (for activation)

Hydrochloric acid (for quenching)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (Schlenk line, argon/nitrogen)

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert

atmosphere, place magnesium turnings (2.2 equivalents). Add a crystal of iodine. A solution
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of 1,10-dibromodecane (1 equivalent) in anhydrous THF is added dropwise to initiate the

reaction. The disappearance of the iodine color and gentle reflux indicate the formation of the

bis-Grignard reagent.

Coupling Reaction: The solution of the bis-Grignard reagent is cooled to 0°C. A solution of

vinyl bromide (2.2 equivalents) in anhydrous THF is added dropwise. The reaction mixture is

allowed to warm to room temperature and stirred overnight.

Work-up: The reaction is quenched by the slow addition of saturated ammonium chloride

solution. The aqueous layer is extracted with diethyl ether. The combined organic layers are

washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed

under reduced pressure.

Grignard Synthesis Workflow

Prepare Bis-Grignard Reagent
(from 1,10-dibromodecane) Couple with Vinyl Bromide

Add vinyl bromide in THF
Quench Reaction

Add sat. NH4Cl
Liquid-Liquid Extraction

Extract with ether
Dry Organic Phase

Use MgSO4
Purify by Distillation/Chromatography 1,13-Tetradecadiene

Click to download full resolution via product page

A generalized workflow for the synthesis of 1,13-tetradecadiene via a Grignard coupling
reaction.

Synthesis via Olefin Metathesis
Acyclic Diene Metathesis (ADMET) of a suitable shorter-chain diene in the presence of a

Grubbs catalyst could potentially be used, though this is more commonly employed for

polymerization. A more direct route would be the cross-metathesis of two molecules of 1-

octene, although this would yield a mixture of products. A more controlled approach would

involve the cross-metathesis of 1,9-decadiene with ethylene.

Materials:

1,9-Decadiene

Grubbs' second-generation catalyst
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Anhydrous dichloromethane or toluene

Ethylene gas

Procedure:

In a reaction vessel equipped for gas handling, dissolve 1,9-decadiene in anhydrous,

degassed solvent.

Add the Grubbs catalyst (typically 0.1-1 mol%).

Bubble ethylene gas through the solution while stirring at room temperature.

Monitor the reaction by GC-MS.

Upon completion, quench the reaction by adding ethyl vinyl ether.

Purify the product as described below.
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Olefin Metathesis Workflow

1,9-Decadiene + Ethylene

Cross-Metathesis

Grubbs' Catalyst

Quench with Ethyl Vinyl Ether Purification 1,13-Tetradecadiene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Interaction

Long-Chain Diene
(e.g., a 1,13-tetradecadiene derivative)

Membrane Receptor
(e.g., GPCR)

Binds

Effector Enzyme
(e.g., Adenylyl Cyclase)

Activates

Second Messenger
(e.g., cAMP)

Produces

Kinase Cascade
(e.g., PKA)

Activates

Transcription Factor Activation

Phosphorylates

Cellular Response
(e.g., Gene Expression Changes)

Regulates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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